Cas no 78530-95-7 (Cyclohexanone, 2-(4,4-dimethyl-3-oxo-1-phenylpentyl)-)

• Product Name: Cyclohexanone, 2-(4,4-dimethyl-3-oxo-1-phenylpentyl)-
• CAS No: 78530-95-7
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 534361
• PubChem ID: 12664672
• Update Time: 2025-04-19

Cyclohexanone, 2-(4,4-dimethyl-3-oxo-1-phenylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(4,4-dimethyl-3-oxo-1-phenylpentyl)-
• 2-(4,4-dimethyl-3-oxo-1-phenylpentyl)cyclohexan-1-one
• DTXSID50506148
• 78530-95-7

• Inchi： 1S/C19H26O2/c1-19(2,3)18(21)13-16(14-9-5-4-6-10-14)15-11-7-8-12-17(15)20/h4-6,9-10,15-16H,7-8,11-13H2,1-3H3
• InChI Key： UROCXSWQXDKQKE-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C(C1C=CC=CC=1)CC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 286.193280068g/mol
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų